Cas no 142596-59-6 (1-tert-butoxy-4-fluoro-2-nitrobenzene)

1-tert-butoxy-4-fluoro-2-nitrobenzene structure
142596-59-6 structure
Product Name:1-tert-butoxy-4-fluoro-2-nitrobenzene
CAS No:142596-59-6
MF:C10H12FNO3
MW:213.205586433411
CID:2120750
PubChem ID:11680099
Update Time:2025-04-21

1-tert-butoxy-4-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butoxy-4-fluoro-2-nitrobenzene
    • 4-fluoro-1-[(2-methylpropan-2-yl)oxy]-2-nitrobenzene
    • DTXCID20421319
    • CJGDTWBHCUOVFN-UHFFFAOYSA-N
    • 1-(tert-Butoxy)-4-fluoro-2-nitrobenzene
    • DB-337401
    • Benzene, 1-(1,1-dimethylethoxy)-4-fluoro-2-nitro-
    • DTXSID40470501
    • 142596-59-6
    • SCHEMBL1135919
    • Inchi: 1S/C10H12FNO3/c1-10(2,3)15-9-5-4-7(11)6-8(9)12(13)14/h4-6H,1-3H3
    • InChI Key: CJGDTWBHCUOVFN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])OC(C)(C)C

Computed Properties

  • Exact Mass: 213.08012141Da
  • Monoisotopic Mass: 213.08012141Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.1Ų
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